Cas no 2031259-05-7 (1-(2-Bromopyridin-3-yl)piperidin-2-one)

• Product Name: 1-(2-Bromopyridin-3-yl)piperidin-2-one
• CAS No: 2031259-05-7
• MF: C₁₀H₁₁BrN₂O
• MW: 255.111141443253
• MDL: MFCD30344908
• CID: 4633932
• PubChem ID: 125424403
• Update Time: 2025-08-04

1-(2-Bromopyridin-3-yl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromopyridin-3-yl)piperidin-2-one
• 1-(2-Bromopyridin-3-yl)piperidin-2-one

• MDL： MFCD30344908
• Inchi： 1S/C10H11BrN2O/c11-10-8(4-3-6-12-10)13-7-2-1-5-9(13)14/h3-4,6H,1-2,5,7H2
• InChI Key： IRGWFFGDWFMFLT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)N1C(CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.7
• Topological Polar Surface Area: 33.2

Additional information on 1-(2-Bromopyridin-3-yl)piperidin-2-one

Introduction to 1-(2-Bromopyridin-3-yl)piperidin-2-one (CAS No. 2031259-05-7)

1-(2-Bromopyridin-3-yl)piperidin-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This heterocyclic molecule, with the CAS number 2031259-05-7, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The compound’s molecular framework integrates a brominated pyridine ring with a piperidineone moiety, which together contribute to its versatile reactivity and biological activity.

The bromopyridine moiety is a crucial pharmacophore in many modern therapeutics, offering a scaffold for further functionalization and interaction with biological targets. In particular, the presence of a bromine atom at the 2-position enhances the electrophilicity of the pyridine ring, making it a valuable component in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug candidates.

1-(2-Bromopyridin-3-yl)piperidin-2-one (CAS No. 2031259-05-7) has been explored in various synthetic pathways, particularly in the development of kinase inhibitors. Kinases are enzymes that play a central role in signal transduction pathways, making them attractive targets for therapeutic intervention. The combination of the pyridine and piperidineone moieties provides multiple interaction points with the active site of kinases, potentially leading to the discovery of novel inhibitors with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular docking studies have demonstrated that derivatives of 1-(2-Bromopyridin-3-yl)piperidin-2-one can effectively bind to ATP-binding pockets of kinases, suggesting their utility as lead compounds for drug development. Additionally, virtual screening techniques have been employed to identify potential analogs with enhanced potency and reduced toxicity.

The pharmaceutical industry has shown particular interest in 1-(2-Bromopyridin-3-yl)piperidin-2-one due to its role as an intermediate in synthesizing small-molecule drugs. For instance, it has been utilized in the preparation of compounds targeting oncogenic pathways, where its ability to modulate kinase activity is highly beneficial. The bromine atom also facilitates further derivatization, allowing chemists to fine-tune properties such as solubility and metabolic stability.

In academic research, 1-(2-Bromopyridin-3-yl)piperidin-2-one (CAS No. 2031259-05-7) has been employed in studies aimed at understanding structure-activity relationships (SAR) in kinase inhibition. By systematically modifying substituents on the pyridine and piperidineone rings, researchers have gained insights into how specific structural features influence biological activity. These findings have not only advanced our understanding of kinase inhibition but also provided valuable guidance for designing next-generation inhibitors.

The compound’s versatility extends beyond kinase inhibition; it has also been explored in the development of antiviral and anti-inflammatory agents. The pyridine-piperidineone scaffold is known to exhibit broad-spectrum activity due to its ability to interact with diverse biological targets. This characteristic makes 1-(2-Bromopyridin-3-yl)piperidin-2-one a promising candidate for further exploration in drug discovery programs targeting infectious diseases and inflammatory disorders.

From a synthetic chemistry perspective, 1-(2-Bromopyridin-3-yl)piperidin-2-one (CAS No. 2031259-05-7) serves as a versatile building block for constructing more complex molecules. Its reactivity allows for facile introduction of various functional groups, enabling chemists to tailor molecular properties according to specific requirements. This adaptability has made it a staple in synthetic laboratories working on both academic research and industrial drug development projects.

The future prospects of 1-(2-Bromopyridin-3-yl)piperidin-2-one are promising, with ongoing research focusing on optimizing its pharmacological properties and exploring new therapeutic applications. Advances in biocatalysis and flow chemistry have also opened up new avenues for its synthesis, offering more efficient and sustainable production methods. As our understanding of biological pathways continues to grow, compounds like 1-(2-Bromopyridin-3-yl)piperidin-2-one will undoubtedly play an increasingly important role in the development of novel therapeutics.